Cas no 106102-24-3 (Propanenitrile, 3-[(6-bromo-2-naphthalenyl)oxy]-)
106102-24-3 structure
Product Name:Propanenitrile, 3-[(6-bromo-2-naphthalenyl)oxy]-
CAS No:106102-24-3
MF:C13H10BrNO
MW:276.12860250473
CID:97357
PubChem ID:13599917
Update Time:2025-04-18
Propanenitrile, 3-[(6-bromo-2-naphthalenyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-[(6-bromo-2-naphthalenyl)oxy]-
- 3-(6-bromonaphthalen-2-yl)oxypropanenitrile
- 3-(6-Brom-[2]naphthyloxy)-propionitril
- 3-(6-Brom-naphthyl-(2)-oxy)-propionsaeure-nitril
- 3-(6-bromo-[2]naphthyloxy)-propionitrile
- ACMC-20m9m3
- AGN-PC-00N8J2
- CTK0G3910
- DTXSID20544734
- 106102-24-3
- AKOS000183325
- 3-[(6-Bromonaphthalen-2-yl)oxy]propanenitrile
-
- Inchi: 1S/C13H10BrNO/c14-12-4-2-11-9-13(16-7-1-6-15)5-3-10(11)8-12/h2-5,8-9H,1,7H2
- InChI Key: MINQRGRBMIQHAT-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=C(C=CC=2C=1)OCCC#N
Computed Properties
- Exact Mass: 274.9946
- Monoisotopic Mass: 274.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
Propanenitrile, 3-[(6-bromo-2-naphthalenyl)oxy]- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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